Ductile cast iron, also known as nodular cast iron, is a graphite-rich cast iron with high impact and fatigue resistance, due to its nodular graphite inclusions. Ductile cast iron is produced by incorporating additives (often FeSi alloys) to the iron base metal at different production steps to obtain the desired graphite shape. A crucial step is the addition of Magnesium to promote the spheroidization of the graphite. The most common method is by adding crushed and sized Ferro-Silicon-Magnesium (FSM). The alloy composition, microstructure, and sizing are assumed to affect the key parameters of this reaction, namely, reactivity, recovery, and slag formation. Therefore, the study of the solidification of FSM is important to understand and predict its performance at the foundries. The present work aims at understanding and predicting numerically the formation of the major phases during the solidification process. Two approaches have been used: thermodynamic calculations through Thermo-Calc solver and phase field modelling using MICRESS. The models have been calibrated by comparison with advanced statistical characterization of the microstructure. The results indicate a competitive growth of the major phases and transformation of phases in solid state that can be emulated by the model.

Understanding the development of a number of defects found in components fabricated by the metal Additive Manufacturing (AM) processes requires an understanding of the evolution in the thermal field within the component at both the macro- and meso-scales. As a first step, in this work, the agglomeration method was used in combination with a time-averaged input of energy to simulate the macro-scale evolution in temperature. Two example processes: 1) laser-based powder-fed directed energy deposition; and 2) electron beam powder bed fusion, are used to demonstrate the modelling methodology. The approach employed focuses on ensuring the conservation of heat and is applied using ABAQUS. The two applications have been validated by comparing the predicted thermal behaviour with process-derived data. The results indicate that this method is an efficient strategy to predict the thermal field at the scale of the component being fabricated.

Laser welding can be used to join dissimilar materials to produce lightweight structures, and electric vehicle battery systems, which are important means of limiting the carbon emissions in the transport industry. Due to the differences in melting temperatures, thermal conductivities, and mutual solubility of dissimilar materials, it is still challenging to create defect-free joints with high mechanical strength, or low contact electrical resistance. In this work, we present a state-of-the-art numerical model of laser welding, developed within the Computational Fluids Dynamics (CFD) paradigm. The multi-physics model simulates melting, flow, and solidification of the alloys and accounts for the laser-material interactions, phase change, temperature and alloy-dependent thermophysical properties, recoil pressure, buoyancy force, and Marangoni effect. The simulation predicts weld penetration depth and width, alloy mixing, as well as the temperature gradient and cooling rate during the solidification that can be further fed into a micro-structure prediction model. The model is coupled with an optimization tool, which iterates over different process parameters to optimize the joint. The methodology is presented for steel to aluminium welding in lap configuration, but it can be used for other materials such as steel-copper, aluminium-copper, or steel-nickel, and in arbitrary geometrical configuration.

Inoculation is an important method to generate fine equiaxed grain structures in alloys during solidification, which is widely used in shape casting and direct chill casting processes of aluminium alloys. Different from the normal casting processes, welding and additive manufacturing can have ultrahigh cooling rate and temperature gradient during solidification. This makes the grain refinement by inoculation method more difficult. Therefore, a deeper understanding on the influences of cooling rate and temperature gradient on the nucleation and growth of grains is necessary. In this work, a numerical model is developed to quantitatively address the above influences. The model has been successfully applied to predict the grain size in the welding of aluminium alloys as a function of locations.

Grain growth competition during solidification determines microstructural features, such as dendritic arm spacings, segregation pattern, and grain texture, which have a key impact on the final mechanical properties. During metal additive manufacturing (AM), these features are highly sensitive to manufacturing conditions, such as laser power and scanning speed. The melt pool (MP) geometry is also expected to have a strong influence on microstructure selection. Here, taking advantage of a computationally efficient multi-GPU implementation of a quantitative phase-field model, we use two-dimensional cross-section simulations of a shrinking MP during metal AM, at the scale of the full MP, in order to explore the resulting mechanisms of grain growth competition and texture selection. We explore MPs of different aspect ratios, different initial (substrate) grain densities, and repeat each simulation several times with different random grain distributions and orientations along the fusion line in order to obtain a statistically relevant picture of grain texture selection mechanisms. Our results show a transition from a weak to a strong ⟨10⟩ texture when the aspect ratio of the melt pool deviates from unity. This is attributed to the shape and directions of thermal gradients during solidification, and seems more pronounced in the case of wide melt pools than in the case of a deeper one. The texture transition was not found to notably depend upon the initial grain density along the fusion line from which the melt pool solidifies epitaxially.

Laser Powder Bed Fusion (L-PBF) is seen as a process of interest by aeronautical industry to develop new engine components. Nevertheless, the reliability and durability of parts produced by L-PBF depend on the possibility to suppress the occurrence of defects. Among them, hot cracking represents a key issue. These cracks are due to the liquid film remaining between grains at the end of the solidification stage combined with stresses and strains endured by the mushy domain. A microsegregation model providing relevant prediction of the solidification path during L-PBF is thus required for coupling with a thermomechanical analysis. As an answer to the industrial need, a new model is proposed and applied in cooling conditions encountered in L-PBF. It includes the initial solidification conditions and follows the phases, and their composition in the interdendritic liquid region to predict the brittle temperature range. Both dendrite tip growth model and kinetic phase diagram due to non-equilibrium interface phenomena are considered. Cross-diffusion of solute species in the liquid phase is accounted for, as well as thermodynamic coupling with CALPHAD. The model will be applied to IN718, a nickel-based superalloy widely used in the aeronautic industry.

Investment casting is a highly dynamic process during which multiple competing physical phenomena are at work. Those seeking to understand and simulate such processes computationally are confronted with a considerable task, balancing accuracy with efficiency. Approximations and models based on well-understood and documented fundamental physics are powerful tools in a modeller’s arsenal. Driven by observed discrepancies between experimental thermocouple measurements and simulation predictions of casting temperatures, this work explores the additional alloy cooling mechanism of mould transparency to infrared radiation, targeting a new mathematical approximation applicable in such situations. Direct attenuation, scattering from coarse sand, sand distribution in the mould and material temperatures play a role in the extent of radiation transparency that must be considered. From this model, estimation of the additional cooling rate resulting from expected mould transparency can be determined and applied as a corrective measure to computation fluid dynamics (CFD) simulation results that do not capture this phenomenon.

In the automotive industry there is a trend towards large components that are manufactured using high pressure die casting process (HPDC), in particular when many previously welded individual parts are to be replaced with one cast part to save costs and energy. In the case of large components, incipient solidification during mold filling cannot be ruled out. Casting defects due to cold running, air pockets and porosity cannot be separated spatially and temporally and influence each other. This stronger linking of the defects requires a realistic depiction of the casting process in the simulation, since the interactions between effects are more difficult to depict through approximations. The multi-phase approach presented here offers various options for this: The air is calculated as a compressible gas that is separated from the melt by a sharp boundary surface. Reduced melt flow due to solidification is represented by a porous media approach, followed by a complete flow stop at high solids. The formation of porosity due to volume shrinkage is coupled with a gas evaporation model. The multi-phase approach was validated by casting trials using a specially designed test geometry for thin-walled aluminum HPDC applications. First results of an industrial application are shown.

Additive manufacturing (AM) may have many advantages over traditional casting and wrought methods, but our understanding of the various processes is still limited. Computational models are useful to study and isolate underlying physics and improve our understanding of the AM process-microstructure-property relations. However, these models necessarily rely on simplifications and parameters of uncertain value. These assumptions reduce the overall reliability of the predictive capabilities of these models, so it is important to estimate the uncertainty in model output. In doing so, we quantify the effect of model limitations and identify potential areas of improvement, a procedure made possible by uncertainty quantification (UQ). Here we highlight recent work which coupled and propagated statistical and systematic uncertainties from a melt pool transport model based in OpenFOAM, through a grain scale cellular automaton code. We demonstrate how a UQ framework can identify model parameters which most significantly impact the reliability of model predictions through both models and thus provide insight for future improvements in the models and suggest measurements to reduce output uncertainty.

Pores have been the main focus of quality assurance in castings. Latest research has shown that in aluminium castings pores can form only if there is existing entrainment damage, i.e., pores are merely the visible parts of the entrainment damage, and usually invisible damage is much more extensive. However, its effect on deformation behaviour has not been previously established or observed in-situ. This work applies 2D Digital Image Correlation (DIC) to an in-situ full-field stress-strain analysis of tensile samples with a non-conventional heterogeneous stress distribution. The observations reveal that the effect of hidden damage extends far beyond its impact on fracture behaviour and is responsible for initiating local strain concentrations during deformation. By extracting local stress-strain data, FE simulations have been performed to mimic the effect of local hidden damage on the heterogeneous stress-strain field. SEM and FIB-SEM analysis has been applied to investigate the cause for the strain concentrations. The combined results show that hidden damage in the form of oxide films is not only responsible for premature fracture, but also affects the deformation behaviour of tensile samples by introducing dispersed strain concentrations.